Cas no 40188-45-2 (N-(3-Acetyl-4-hydroxyphenyl)butanamide)

• Product Name: N-(3-Acetyl-4-hydroxyphenyl)butanamide
• CAS No: 40188-45-2
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD00798556
• CID: 55180
• PubChem ID: 329748875
• Update Time: 2025-09-22

N-(3-Acetyl-4-hydroxyphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Acetyl-4-hydroxyphenyl)butyramide
• 2-Acetyl-4-Butyramidephenol
• 5'-Butyramido-2'-hydroxyacetophenone
• ABAP
• N-(3-Acetyl-4-hydroxyphenyl)butanamide
• 2-Acetyl 4-butyramidophenol
• 2-Acetyl-4-butyramidophenol
• 5-BUTYRAMIDO-2-HYDROXYACETOPHENONE
• 2-Acetyl 4-butyramidophenol (N-(3-Acetyl-4-hydroxyphenyl)butanamide
• 2-HYDROXY-5-BUTYRAMIDOACETOPHENOL
• 5'-Butyramido-2'-hydroxyacetophenon
• N-(3-acetyl-4-hydroxyphenyl)-bu-tanamide
• NS00005024
• AS-56336
• Tox21_113821
• 3'-Acetyl-4'-hydroxybutyranilide
• A824966
• MFCD00798556
• AKOS000121374
• ACEBUTOLOL HYDROCHLORIDE IMPURITY C [EP IMPURITY]
• DTXSID7057737
• FGWZEOPEZISTTR-UHFFFAOYSA-N
• SR-01000058746
• UNII-14QJB65R4V
• AMY37078
• Z56347249
• 14QJB65R4V
• CAS-40188-45-2
• NCGC00253700-01
• FT-0639620
• Q27251646
• PD065550
• W-106380
• Butanamide, N-(3-acetyl-4-hydroxyphenyl)-
• EN300-16642
• EINECS 254-831-0
• E79185
• EC 254-831-0
• DTXCID8031526
• CHEMBL3184751
• N-(3-acetyl-4-hydroxy-phenyl)butanamide
• 40188-45-2
• Ac-HoPhe-OH
• CS-0204647
• AC-15462
• Acebutolol impurity C, European Pharmacopoeia (EP) Reference Standard
• SR-01000058746-1
• SCHEMBL7569662
• Acebutolol Impurity C
• N-(3-Acetyl-4-hydroxyphenyl)butanamide, 97%
• DB-049547

• MDL： MFCD00798556
• Inchi： 1S/C12H15NO3/c1-3-4-12(16)13-9-5-6-11(15)10(7-9)8(2)14/h5-7,15H,3-4H2,1-2H3,(H,13,16)
• InChI Key： FGWZEOPEZISTTR-UHFFFAOYSA-N
• SMILES： O=C(CCC)NC1C=CC(=C(C(C)=O)C=1)O

Computed Properties

• Exact Mass: 221.10500
• Monoisotopic Mass: 221.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 21
• XLogP3: nothing
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• Color/Form: powder
• Density: 1.2±0.1 g/cm3
• Melting Point: 120-126 °C (lit.)
• Boiling Point: 428 ℃ at 760 mmHg
• Flash Point: 212.6±25.9 °C
• Refractive Index: 1.579
• PSA: 66.40000
• LogP: 2.40640
• Solubility: Not determined

N-(3-Acetyl-4-hydroxyphenyl)butanamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R38
• Safety Term：S36/37
• Storage Condition：Ambient temperatures.